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Compound of Interest

Compound Name: Codamine
CAS No.: 21040-59-5
Cat. No.: B1259167
Get Quote
. J

Initial research indicates that "Codamine" is a minor alkaloid found in opium.[1][2] HowevVer, it
is not a commonly used or regulated substance in laboratory settings. It is highly probable that
the query refers to Codeine, a widely used opioid analgesic and a controlled substance. This
guide will, therefore, focus on the proper disposal procedures for Codeine, which are applicable
to researchers, scientists, and drug development professionals.

Essential Safety and Logistical Information for
Codeine Disposal

The disposal of codeine, a federally controlled substance, is strictly regulated by the Drug
Enforcement Administration (DEA) in the United States.[3] Improper disposal can lead to legal
penalties, environmental contamination, and diversion for illicit use.

Key Disposal Principles:

o Regulatory Compliance: All disposal procedures must adhere to federal regulations (21 CFR
Part 1300-1308), as well as any applicable state and institutional policies.[4]
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» DEA Registrant Responsibility: The DEA registration holder (the Principal Investigator or
licensee) is ultimately responsible for the proper disposal of all controlled substances in their
possession.[2]

o Use of Reverse Distributors: The standard and required method for disposing of expired,
unwanted, or excess controlled substances is through a DEA-registered reverse distributor.

[1][5]

o Record Keeping: Meticulous records of controlled substance disposal must be maintained for
a minimum of two to five years, depending on institutional policy.[4][5]

Procedural Guidance for Codeine Disposal

The following steps provide a direct, operational plan for the proper disposal of codeine in a
laboratory setting.

Step 1: Identification and Segregation of Codeine Waste

« |dentify Waste: Determine which codeine materials are designated for disposal. This can
include:

o Expired or unwanted pure codeine stock.
o Unused diluted solutions containing codeine.
o Contaminated materials from spills.

o Segregate: Physically separate the codeine waste from active stock within your secure,
locked storage location.

o Labeling: Clearly label the waste containers as "Expired - For Disposal” or similar, to prevent
accidental use.[6]

Step 2: Disposal of Bulk and Recoverable Codeine

» Contact a Reverse Distributor: The DEA registrant must arrange for the collection and
disposal of the codeine waste through a licensed reverse distributor.[1][5] Your institution's
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Environmental Health and Safety (EHS) department can typically provide a list of approved
vendors or manage this process.[6]

e Documentation (DEA Forms):

o For Schedule Il substances, a DEA Form 222 must be used for the transfer to the reverse
distributor.[2][4]

o For Schedule IlI-V substances (which includes most forms of codeine), the transfer is
documented via an invoice or shipping record.[2][4]

e Maintain Records: Retain copies of all transfer documents and any "chain of custody” forms
provided by the reverse distributor as part of your controlled substance records.[6]

Step 3: Handling Non-Recoverable and Residual
Codeine Waste

» Non-Recoverable Waste: This refers to the small amount of residue left in a container (e.g.,
vial or syringe) after all recoverable contents have been used. If the residue cannot be drawn
out, the empty container can often be disposed of in a biohazard sharps container.[6]

o Empty Containers: Empty stock bottles that once held codeine must be triple-rinsed. The first
rinseate must be collected and disposed of as hazardous chemical waste.[2][7] After
thorough rinsing and defacing the label, the container may be disposed of as regular
laboratory glass waste.

¢ Witnessed Wasting (Institution-Specific): Some institutions may have specific, approved
protocols for the on-site "wasting" of small, recoverable amounts of controlled substances
(e.g., an unused portion in a syringe). This procedure, if permitted, must be:

o Performed in the presence of a witness.
o Documented on a specific waste log (e.g., DEA Form 41).

o Carried out using an approved method, such as a chemical destruction kit (e.g., RX
Destroyer™).[6]
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o Note: Disposing of recoverable controlled substances down the sink or in regular trash is
strictly prohibited.[6][7]

Data Presentation: Codeine Disposal Requlations

Regulation Type

Requirement

Relevant DEA
Schedule(s)

Record Retention

Must use a DEA-

Bulk Disposal registered reverse Schedules I-V Minimum 2 years
distributor.

Transfer DEA Form 222 o

] ] Schedules 1 & 11 Minimum 2 years
Documentation required for transfer.
Transfer Invoice or shipping o

) . Schedules I, IV, V Minimum 2 years
Documentation record sufficient.

On-Site Destruction

Requires DEA

authorization and

specific methods (e.g.,

witnessed wasting).

Schedules II-V

Minimum 2 years

Spill/Loss Reporting

Significant loss or

theft must be reported

to the DEA using
Form 106.

Schedules I-V

Minimum 2 years

Experimental Protocols

Protocol for Triple-Rinsing Empty Codeine Containers

o Objective: To decontaminate empty containers that held codeine to render them non-

hazardous for disposal.

o Materials: Empty codeine container, appropriate solvent (e.g., water or ethanol), designated

hazardous waste container for rinsate, personal protective equipment (PPE).

e Procedure:
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1. Don appropriate PPE (gloves, safety glasses, lab coat).
2. Add a small amount of solvent to the empty codeine container.

3. Securely cap and shake the container vigorously for 30 seconds to rinse all interior
surfaces.

4. Pour the solvent (now rinsate) into a clearly labeled hazardous waste container.

5. Repeat the rinsing process two more times, collecting all three rinses in the hazardous
waste container.

6. Thoroughly deface or remove the original label on the now-rinsed container.

7. Dispose of the rinsed container in the appropriate laboratory waste stream (e.g., broken
glass box).

Mandatory Visualization

c
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Caption: Workflow for the proper disposal of Codeine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1259167?utm_src=pdf-custom-synthesis#bc-rfq
https://scholarblogs.emory.edu/ranews/2017/07/01/dea-controlled-substances-disposal/
https://scholarblogs.emory.edu/ranews/2017/07/01/dea-controlled-substances-disposal/
https://ehs.tcu.edu/waste-environmental/controlled-substance-waste.php
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.k-state.edu/safety/docs/controlled_substance.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://research-compliance.umich.edu/dispose-controlled-substances
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1259167/docs#clarification-of-terminology-codamine-and-codeine
https://www.benchchem.com/product/b1259167/docs#clarification-of-terminology-codamine-and-codeine
https://www.benchchem.com/product/b1259167/docs#clarification-of-terminology-codamine-and-codeine
https://www.benchchem.com/product/b1259167/docs#clarification-of-terminology-codamine-and-codeine
https://www.benchchem.com/product/b1259167?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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